Cas no 1824455-13-1 (Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 1824455-13-1
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD24537967
• CID: 4917830
• PubChem ID: 74319165
• Update Time: 2026-02-27

Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• tert-butyl (2R,4S)-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• 2,4-Bis-hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester
• (cis-1-Boc-azetidine-2,4-diyl)dimethanol
• SB30311
• 1824455-13-1
• SY321294
• tert-butyl (2R,4R)-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• 2,4-Bis-hydroxymethyl-azetidine-1-carboxylicacidtert-butylester
• cis-2,4-Bis-hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester
• 2940869-51-0
• cis-2,4-Bis-hydroxymethyl-azetidine-1-carboxylicacidtert-butylester
• F14328
• SB51702
• tert-Butyl2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• 1-Boc-2,4-bis-hydroxymethyl-azetidine
• PB39440
• MFCD30163274
• SCHEMBL26695005
• Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate

• MDL： MFCD24537967
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-7(5-12)4-8(11)6-13/h7-8,12-13H,4-6H2,1-3H3
• InChI Key： ZEVITVQAVGWZKZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CO)CC1CO)=O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70

Additional information on Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate

Recent Advances in the Application of Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate (CAS: 1824455-13-1) in Chemical Biology and Pharmaceutical Research

The compound Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate (CAS: 1824455-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and bioconjugation strategies. Recent studies have highlighted its utility as a versatile building block for the synthesis of complex molecules and its role in the development of novel therapeutic agents.

One of the key areas of interest is the compound's application in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. Researchers have utilized Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate as a scaffold to design and optimize inhibitors with enhanced binding affinity and selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use in the development of inhibitors for protein kinases, which play a critical role in cellular signaling pathways and are often implicated in cancer and other diseases.

In addition to its role in drug discovery, this compound has also been explored for its potential in bioconjugation and chemical biology applications. The presence of hydroxymethyl groups in the azetidine ring allows for facile functionalization, making it an attractive candidate for the modification of biomolecules such as proteins and nucleic acids. Recent work in this area has focused on the development of new bioconjugation techniques that leverage the reactivity of Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate to create stable and site-specific conjugates for diagnostic and therapeutic purposes.

Another notable advancement is the use of this compound in the synthesis of peptidomimetics and macrocyclic compounds. Researchers have reported successful incorporation of the azetidine scaffold into peptide backbones, resulting in improved metabolic stability and bioavailability. These findings have significant implications for the design of next-generation peptide-based therapeutics, particularly in the treatment of infectious diseases and metabolic disorders.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting novel catalytic methods that enhance efficiency and reduce environmental impact. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate (CAS: 1824455-13-1) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility, combined with recent methodological advancements, positions it as a key player in the development of new therapeutic agents and bioconjugation strategies. Future research is likely to explore its potential in additional applications, further solidifying its role in the field.